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Introduction

SR2640 hydrochloride is a potent, selective, and competitive antagonist of the cysteinyl
leukotriene receptors CysLT1 and CysLT2, with a particularly high affinity for the leukotriene D4
(LTD4) and E4 (LTEA4) receptors.[1] Cysteinyl leukotrienes are powerful inflammatory mediators
derived from arachidonic acid, playing a crucial role in the pathophysiology of asthma and
allergic rhinitis. They induce bronchoconstriction, increase microvascular permeability and
edema, stimulate mucus secretion, and promote eosinophilic inflammation in the airways.[2] By
blocking the action of these leukotrienes, SR2640 hydrochloride serves as a valuable
pharmacological tool for investigating the role of the leukotriene pathway in airway
hyperresponsiveness (AHR), a hallmark of asthma.[1][2] These application notes provide
detailed protocols for utilizing SR2640 hydrochloride in both in vitro and in vivo models of
AHR.

Mechanism of Action

SR2640 hydrochloride exerts its effects by competitively binding to CysLT1 and CysLT2
receptors, thereby preventing the binding of endogenous leukotrienes LTD4 and LTE4.[1] This
antagonism blocks the downstream signaling cascades that lead to airway smooth muscle
contraction, inflammation, and other pathological features of asthma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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